N-(2-cyano-4,5-diethoxyphenyl)-2-(2-methoxyphenyl)acetamide

• IUPAC Name: N-(2-cyano-4,5-diethoxyphenyl)-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H22N2O4/c1-4-25-18-10-15(13-21)16(12-19(18)26-5-2)22-20(23)11-14-8-6-7-9-17(14)24-3/h6-10,12H,4-5,11H2,1-3H3,(H,22,23)
• InChI Key: IKFOGRBJJQRHRN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C#N)NC(=O)CC2=CC=CC=C2OC)OCC
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

N-(2-cyano-4,5-diethoxyphenyl)-2-(2-methoxyphenyl)acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by its chemical name, 25I-NBOMe, and is a derivative of the phenethylamine hallucinogen 2C-I. The purpose of

Mechanism of Action

The mechanism of action of N-(2-cyano-4,5-diethoxyphenyl)-2-(2-methoxyphenyl)acetamide involves its binding to the 5-HT2A receptor, which leads to the activation of intracellular signaling pathways. This activation results in changes in the levels of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce a range of biochemical and physiological effects. These effects include changes in heart rate, blood pressure, and body temperature, as well as alterations in perception, mood, and cognition. However, the specific effects of this compound can vary depending on the dose, route of administration, and individual factors such as age, sex, and genetics.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-cyano-4,5-diethoxyphenyl)-2-(2-methoxyphenyl)acetamide in lab experiments is its high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of using this compound is its potential for inducing adverse effects such as hallucinations, anxiety, and paranoia. Therefore, careful consideration must be given to the dose, route of administration, and safety protocols when using this compound in lab experiments.

Future Directions

There are several future directions for research on N-(2-cyano-4,5-diethoxyphenyl)-2-(2-methoxyphenyl)acetamide. One potential area of study is the development of novel therapeutic agents based on this compound for the treatment of psychiatric disorders such as depression and anxiety. Another area of study is the investigation of the molecular mechanisms underlying the effects of this compound on neurotransmitter systems and intracellular signaling pathways. Additionally, further research is needed to explore the potential applications of this compound in the fields of pharmacology and drug discovery.

Scientific Research Applications

N-(2-cyano-4,5-diethoxyphenyl)-2-(2-methoxyphenyl)acetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. Studies have also suggested that this compound may have potential applications in the treatment of psychiatric disorders such as depression and anxiety.